Cas no 62437-99-4 (2-Hydrazinylpyridine Dihydrochloride)

• Product Name: 2-Hydrazinylpyridine Dihydrochloride
• CAS No: 62437-99-4
• MF: C₅H₉Cl₂N₃
• MW: 182.051058530807
• CID: 513090
• PubChem ID: 24895476
• Update Time: 2025-06-12

2-Hydrazinylpyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-hydrazinyl-, hydrochloride (1:2)
• 2-HYDRAZINOPYRIDINE DIHYDROCHLORIDE
• pyridin-2-ylhydrazine,dihydrochloride
• 2-HYDRAZINO PYRIDINE HCL
• 2-hydrazinopyridine*2HCl
• 2-hydrazinylpyridine dihydrochloride
• 2-pyridiniohydrazinium dichloride
• 2-Pyridone hydrazone dihydrochloride
• 2-Pyridone hydrazone HCl
• pyrid-2-yl hydrazine dihydrochloride
• pyridylhydrazine dihydrochloride
• pyridin-2-ylhydrazine;dihydrochloride
• 2-HYDRAZINYLPYRIDINE 2HCL
• DB-054163
• NS00088787
• EINECS 263-541-3
• 2-Hydrazinyl-Pyridine Hydrochloride (1:2)
• 2-Hydrazinopyridine dihydrochloride, 95%
• MFCD00012814
• SCHEMBL1014946
• 2-Hydrazinopyridine diHCl
• DTXSID20211479
• CS-0079883
• 2-hydrazinylpyridinedihydrochloride
• 2-hydrazino-pyridine dihydrochloride
• Pyridine,2-hydrazinyl-,hydrochloride(1:2)
• 2(1H)-PYRIDINONE, HYDRAZONE DIHYDROCHLORIDE
• (Pyridin-1-ium-2-ylamino)azanium;dichloride
• 62437-99-4
• 2-Hydrazinylpyridine Dihydrochloride

• MDL： MFCD00012814
• Inchi： 1S/C5H7N3.2ClH/c6-8-5-3-1-2-4-7-5;;/h1-4H,6H2,(H,7,8);2*1H
• InChI Key： SUVYLXNNAGHJDN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 181.01700
• Monoisotopic Mass: 181.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 64.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 212-213 °C (dec.) (lit.)
• PSA: 50.94000
• LogP: 2.74450
• Solubility: Not available

2-Hydrazinylpyridine Dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on 2-Hydrazinylpyridine Dihydrochloride

Professional Introduction to 2-Hydrazinylpyridine Dihydrochloride (CAS No. 62437-99-4)

2-Hydrazinylpyridine Dihydrochloride, with the chemical formula C₅H₈N₄·2HCl, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS No. 62437-99-4, has garnered considerable attention due to its versatile applications in drug development and molecular biology.

The structure of 2-Hydrazinylpyridine Dihydrochloride consists of a pyridine ring substituted with a hydrazine group, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the hydrazine moiety enhances its reactivity, allowing for the formation of stable complexes with metal ions and other organic compounds. This property has been exploited in numerous research studies aimed at developing novel therapeutic agents.

In recent years, 2-Hydrazinylpyridine Dihydrochloride has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising areas of research is its use as a precursor in the synthesis of antitumor agents. The hydrazine group can readily react with carbonyl compounds to form hydrazones, which are known to exhibit significant cytotoxic effects against cancer cells. Several preclinical studies have demonstrated the efficacy of derivatives of 2-Hydrazinylpyridine Dihydrochloride in inhibiting the growth of tumor cells, making it a promising candidate for further clinical investigation.

Additionally, 2-Hydrazinylpyridine Dihydrochloride has shown potential in the development of antimicrobial agents. The compound's ability to form coordination complexes with transition metals has been leveraged to design novel antibiotics that can target resistant bacterial strains. These complexes often exhibit enhanced stability and bioavailability, which are critical factors for effective antimicrobial therapy. Research is ongoing to optimize these complexes for clinical use, with several candidates already entering phase II clinical trials.

The compound's significance extends beyond its applications in drug development. It has also been utilized in biochemical research as a tool for studying enzyme mechanisms and protein interactions. The hydrazine group can act as a probe molecule, allowing researchers to investigate the binding affinities and kinetics of various biological targets. This has led to a deeper understanding of fundamental biological processes and has facilitated the discovery of new therapeutic targets.

In conclusion, 2-Hydrazinylpyridine Dihydrochloride (CAS No. 62437-99-4) is a multifaceted compound with broad applications in pharmaceutical and biochemical research. Its unique chemical properties make it an invaluable tool for developing new drugs and understanding complex biological systems. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.